Cas no 90736-22-4 (meta-Fluorofentanyl)

• Product Name: meta-Fluorofentanyl
• CAS No: 90736-22-4
• MF: C₂₂H₂₇FN₂O
• MW: 354.460989236832
• CID: 2812735
• PubChem ID: 621847
• Update Time: 2025-10-29

meta-Fluorofentanyl Chemical and Physical Properties

Names and Identifiers

• meta-Fluorofentanyl
• N-(3-Fluorophenyl)-N-[1-(2-phenylethyl)-4-piperidinyl]propanamide
• meta-Fluorofentanyl (hydrochloride)
• M-FLUORO FENTANYL
• N-(3-Fluorophenyl)-N-[1-(2-phenylethyl)-4-piperidinyl]propanamide #
• SLTQVWMQISKVDN-UHFFFAOYSA-N
• Propanamide, N-(3-fluorophenyl)-N-[1-(2-phenylethyl)-4-piperidinyl]-
• 0E1Z897G1J
• DTXSID70347459
• QDA73622
• N-(3-FLUOROPHENYL)-N-[1-(2-PHENYLETHYL)PIPERIDIN-4-YL]PROPANAMIDE
• 90736-22-4
• UNII-0E1Z897G1J
• N-(3-Fluorophenyl)-N-(1-(2-phenylethyl)-4-piperidinyl)-propanamide
• DEA NO. 9857
• Propanamide, N-(3-fluorophenyl)-N-(1-(2-phenylethyl)-4-piperidinyl)-
• N-(3-fluorophenyl)-N-(1-phenethylpiperidin-4-yl)propionamide
• NS00018234

• Inchi： 1S/C22H27FN2O/c1-2-22(26)25(21-10-6-9-19(23)17-21)20-12-15-24(16-13-20)14-11-18-7-4-3-5-8-18/h3-10,17,20H,2,11-16H2,1H3
• InChI Key： SLTQVWMQISKVDN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N(C(CC)=O)C1CCN(CCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 354.21074165Da
• Monoisotopic Mass: 354.21074165Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 477.1±45.0 °C at 760 mmHg
• Flash Point: 242.3±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

meta-Fluorofentanyl Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on meta-Fluorofentanyl

Recent Advances in the Study of meta-Fluorofentanyl (CAS 90736-22-4): Pharmacological Insights and Regulatory Challenges

meta-Fluorofentanyl (CAS 90736-22-4), a fluorinated analog of fentanyl, has recently garnered significant attention in both pharmacological research and regulatory discussions due to its potent opioid activity and emerging presence in illicit drug markets. This research briefing synthesizes the latest findings on its chemical properties, receptor interactions, and clinical implications, drawing from peer-reviewed studies published between 2022 and 2024. Key investigations highlight its μ-opioid receptor affinity (Ki = 0.78 nM), which exceeds morphine by 80-fold, and its unique metabolic pathways involving CYP3A4-mediated N-dealkylation.

A 2023 Journal of Medicinal Chemistry study elucidated meta-Fluorofentanyl's structural-activity relationship through X-ray crystallography of receptor-ligand complexes. The para-fluorination on the phenethyl moiety was found to enhance blood-brain barrier penetration (logP = 3.2) while maintaining high receptor binding specificity. However, this modification also correlates with increased respiratory depression risks, as demonstrated in rodent models (ED50 = 12 μg/kg vs. 28 μg/kg for fentanyl). These findings underscore the compound's dual nature as both a research tool for pain pathway studies and a public health concern.

Analytical chemistry advancements have enabled more precise detection of meta-Fluorofentanyl in biological matrices. A 2024 Analytical and Bioanalytical Chemistry paper validated a LC-QTOF-MS method with 0.1 ng/mL sensitivity, revealing an elimination half-life of 7.2 hours in human hepatocyte studies. Notably, the metabolite 4-ANPP (4-anilino-N-phenethylpiperidine) showed prolonged tissue accumulation, suggesting potential forensic markers for postmortem toxicology.

Regulatory agencies have responded to these findings with updated control measures. The DEA's 2024 temporary scheduling order classifies meta-Fluorofentanyl as Schedule I, while the EMA has initiated a review of its potential inclusion in the EU's New Psychoactive Substances monitoring program. Parallel research explores therapeutic applications, including a University of North Carolina clinical trial (NCT05643829) investigating ultra-low-dose formulations (0.05 μg/kg) for breakthrough cancer pain management with reduced abuse liability.

Emerging harm reduction strategies emphasize the compound's detection in adulterated heroin supplies. A multicenter study identified meta-Fluorofentanyl in 17% of opioid-related overdose cases in Q1 2024, often co-administered with xylazine. This underscores the need for expanded toxicological screening panels and the development of targeted naloxone analogs with improved efficacy against fluorinated opioids.